N-allyl ethanolamine 2,4,6-trichlorophenylether

• Molecular Formula: C11H12Cl3NO
• Molecular Weight: 280.6 g/mol
• IUPAC Name: N-[2-(2,4,6-trichlorophenoxy)ethyl]prop-2-en-1-amine
• InChI: InChI=1S/C11H12Cl3NO/c1-2-3-15-4-5-16-11-9(13)6-8(12)7-10(11)14/h2,6-7,15H,1,3-5H2
• InChI Key: NYXJADFKWSEYII-UHFFFAOYSA-N
• Canonical SMILES: C=CCNCCOC1=C(C=C(C=C1Cl)Cl)Cl

Description

N-allyl ethanolamine 2,4,6-trichlorophenylether is a useful research compound. Its molecular formula is C11H12Cl3NO and its molecular weight is 280.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-allyl ethanolamine 2,4,6-trichlorophenylether suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-allyl ethanolamine 2,4,6-trichlorophenylether including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

N-allyl-2,4,6-trichlorophenoxyacetamide, 14.6 gm, was added to 100 ml of anhydrous tetrahydrofuran. The solution was cooled to about 10° C. with an ice bath. Then lithium aluminum hydride, 1.86 gm, was added slowly. The resulting mixture was stirred in the cold and allowed to warm to room temperature overnight. The mixture was heated at reflux for 6 hours, then again stirred at room temperature overnight. Then 2 ml water, 2 ml of 15% NaOH solution and 6 ml of water were added sequentially. The mixture was filtered through a pad of Celite and the filtrate stripped to yield 10.6 gm of N-allyl ethanolamine 2,4,6-trichlorophenylether as an oil.